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Compound of Interest

Compound Name: Serratin

Cat. No.: B1236179 Get Quote

Application Notes and Protocols for Sertraline
For Researchers, Scientists, and Drug Development Professionals

Sertraline is a selective serotonin reuptake inhibitor (SSRI) widely used as an antidepressant.

[1][2][3] In a research context, it is a valuable tool for studying the serotonergic system and its

role in various physiological and pathological processes.

Data Presentation
The following table summarizes the key quantitative data for sertraline hydrochloride, the

common salt form used in research.

Parameter Sertraline Hydrochloride Source

Molecular Formula C₁₇H₁₇Cl₂N · HCl

Molecular Weight 342.69 g/mol

Solubility in DMSO ≥ 4.9 mg/mL

Solubility in Ethanol ≥ 4.7 mg/mL

Solubility in Water Sparingly soluble

Typical Stock Solution 10-50 mM in DMSO
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Sertraline Stock Solution in DMSO

This protocol is suitable for most in vitro cell culture experiments.

Materials:

Sertraline hydrochloride powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or glass vials

Calibrated analytical balance

Sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), allow the

sertraline hydrochloride powder to equilibrate to room temperature before opening the

container to prevent condensation.

Weighing: Carefully weigh out the desired amount of sertraline hydrochloride powder. For 1

mL of a 10 mM stock solution, you will need 3.43 mg of sertraline hydrochloride.

Dissolving:

Aseptically transfer the weighed powder to a sterile, amber microcentrifuge tube or glass

vial. The use of amber containers is recommended to protect the solution from light.

Add the calculated volume of sterile, anhydrous DMSO to the vial.
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Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming to

37°C may assist in dissolution.

Sterilization (Optional): If the stock solution needs to be sterile and was not prepared in an

aseptic environment, it can be filter-sterilized using a 0.22 µm syringe filter that is compatible

with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes. This prevents repeated freeze-thaw cycles which can degrade the compound.

Store the aliquots at -20°C for long-term storage (several months).

Protocol 2: Preparation of Working Solutions

Procedure:

Thawing: When ready to use, thaw an aliquot of the stock solution at room temperature.

Dilution: Dilute the stock solution to the final desired concentration in your cell culture

medium or experimental buffer.

Important: It is critical to maintain a low final concentration of DMSO in the cell culture

medium to avoid cytotoxicity. The final concentration of DMSO should typically be kept

below 0.5%, and ideally below 0.1%. Perform serial dilutions if necessary to achieve a low

final DMSO concentration.

Signaling Pathway
Sertraline's primary mechanism of action is the selective inhibition of the serotonin transporter

(SERT), which leads to an increase in the extracellular concentration of serotonin (5-HT) in the

synaptic cleft.[1] This enhances serotonergic neurotransmission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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